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Compound of Interest

Compound Name: Ethyl (2R)-2,3-epoxypropanoate

Cat. No.: B145722 Get Quote

For Immediate Reference: Personal Protective Equipment (PPE), Handling, and Disposal

Protocols

This document provides crucial safety and logistical information for the handling and disposal

of Ethyl (2R)-2,3-epoxypropanoate (CAS: 111058-33-4), also known as ethyl glycidate. The

following procedural guidance is designed to ensure the safety of researchers, scientists, and

drug development professionals.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is paramount when handling Ethyl (2R)-2,3-
epoxypropanoate. The following table summarizes the recommended PPE. Due to the

absence of specific permeation data for this compound, recommendations for glove selection

are based on data for chemically related substances such as glycidyl ethers and general best

practices for handling epoxy compounds.
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Protection Type Specific Recommendations Rationale & Considerations

Eye and Face Protection

Chemical splash goggles that

conform to EU standard

EN166 or NIOSH (US)

standards.[1][2] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Protects against splashes and

vapors that may cause eye

irritation.[3]

Skin Protection (Gloves)

Nitrile rubber gloves are

recommended for good

chemical resistance against

epoxy resins and related

compounds.[4] Butyl rubber

gloves may also offer good

protection against esters.

Always inspect gloves for

degradation before use and

change them immediately if

contaminated.

Direct skin contact may cause

irritation.[3] Since specific

breakthrough time data is not

available, it is crucial to adopt

a conservative approach to

glove use.

Skin Protection (Body)

A chemical-resistant apron or

lab coat should be worn to

protect against splashes and

spills.[3] For larger quantities

or in situations with a higher

risk of exposure, chemical-

resistant coveralls are

recommended.

Provides a barrier to prevent

skin contact with the chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

air-purifying respirator with

organic vapor (OV) cartridges.

[3] A P95 or P100 particulate

filter may be added if aerosols

are generated.[5]

This compound may cause

respiratory tract irritation.[3] In

the absence of established

occupational exposure limits

(OELs), respiratory protection

should be used in poorly

ventilated areas or when the

potential for inhalation exists.
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Experimental Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate PPE

when working with Ethyl (2R)-2,3-epoxypropanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b145722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

PPE Selection

Operational Procedure

Start: Handling
Ethyl (2R)-2,3-epoxypropanoate

Assess Task:
- Scale of work

- Potential for splash/aerosol
- Ventilation

Eye Protection:
- Chemical Splash Goggles (minimum)

- Face Shield (if splash risk)

All Tasks

Hand Protection:
- Nitrile or Butyl Rubber Gloves

- Inspect before use
- Change if contaminated

All Tasks

Body Protection:
- Lab Coat/Apron (minimum)

- Chemical Resistant Coveralls (high exposure risk)

All Tasks

Respiratory Protection:
- Work in well-ventilated area

- Air-Purifying Respirator with OV Cartridges (if ventilation is inadequate or aerosols present)

Assess Ventilation

Conduct Work Safely

Decontaminate Work Area
and Equipment

Dispose of Waste Properly

Click to download full resolution via product page

PPE Selection Workflow for Ethyl (2R)-2,3-epoxypropanoate
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Handling and Storage
Handling: Always work in a well-ventilated area, preferably in a chemical fume hood. Avoid

breathing vapors or mist. Prevent contact with skin, eyes, and clothing.[3]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. Keep the container tightly closed.[3]

Disposal Plan
Waste Generation: All materials contaminated with Ethyl (2R)-2,3-epoxypropanoate,

including gloves, absorbent materials, and empty containers, should be considered

hazardous waste.

Waste Collection: Collect waste in a dedicated, properly labeled, and sealed container.

Disposal: Dispose of chemical waste through a licensed professional waste disposal service.

Do not dispose of it down the drain or in regular trash. Follow all local, state, and federal

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145722#personal-protective-equipment-for-handling-
ethyl-2r-2-3-epoxypropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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